molecular formula C14H10BrN3OS B5636958 4-{5-[(4-bromobenzyl)thio]-1,3,4-oxadiazol-2-yl}pyridine

4-{5-[(4-bromobenzyl)thio]-1,3,4-oxadiazol-2-yl}pyridine

Cat. No. B5636958
M. Wt: 348.22 g/mol
InChI Key: GYJQIJVEIAFBGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{5-[(4-bromobenzyl)thio]-1,3,4-oxadiazol-2-yl}pyridine is a compound that has been synthesized and studied for its various properties and potential applications. This compound is part of a broader class of chemicals that are known for their heterocyclic structures and have been explored for their biological and chemical properties.

Synthesis Analysis

The synthesis of this compound involves multiple steps, starting from basic organic precursors. Typical synthetic routes involve the formation of the 1,3,4-oxadiazole ring followed by the introduction of the bromobenzyl group. The synthesis and structure have been confirmed by various analytical techniques such as 1H NMR, MS, and elemental analyses. Detailed structural confirmation has been achieved through single-crystal X-ray structure determination (Jin-Xia Mu et al., 2015).

Molecular Structure Analysis

The molecular structure of this compound has been elucidated using X-ray crystallography, revealing a triclinic space group and providing detailed dimensions of the crystalline form. The structure has been further analyzed using Density Functional Theory (DFT) to understand its electronic structure and atomic charges (Jin-Xia Mu et al., 2015).

Chemical Reactions and Properties

The reactivity of 4-{5-[(4-bromobenzyl)thio]-1,3,4-oxadiazol-2-yl}pyridine includes its participation in various chemical reactions, particularly those involving nucleophilic substitution due to the presence of the bromobenzyl group. The compound's chemical properties are influenced by the electron-withdrawing 1,3,4-oxadiazole ring and the electron-donating pyridine ring, enabling diverse interactions and reactions.

Physical Properties Analysis

Physical properties such as melting point, solubility, and crystalline form have been characterized through laboratory analysis. These properties are essential for understanding the compound's behavior in different environments and for its application in chemical synthesis and product formulation.

Chemical Properties Analysis

The chemical behavior of this compound, including its stability, reactivity, and interaction with other chemical entities, is influenced by the structural features of the 1,3,4-oxadiazole and pyridine rings. Studies often explore the compound's potential as a core structure for further chemical modifications and its interactions in biological systems.

For additional detailed studies and experimental results on this compound, refer to the research conducted by Jin-Xia Mu et al. (2015), which provides comprehensive insights into its synthesis, structure, and properties (Jin-Xia Mu et al., 2015).

properties

IUPAC Name

2-[(4-bromophenyl)methylsulfanyl]-5-pyridin-4-yl-1,3,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10BrN3OS/c15-12-3-1-10(2-4-12)9-20-14-18-17-13(19-14)11-5-7-16-8-6-11/h1-8H,9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GYJQIJVEIAFBGY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CSC2=NN=C(O2)C3=CC=NC=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10BrN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-{5-[(4-Bromobenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}pyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.